Tert-butyl 1-formylcyclopropane-1-carboxylate

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: tert-butyl 1-formylcyclopropane-1-carboxylate
• InChI: InChI=1S/C9H14O3/c1-8(2,3)12-7(11)9(6-10)4-5-9/h6H,4-5H2,1-3H3
• InChI Key: BFRXFYLTDGXBMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC1)C=O

Description

Tert-butyl 1-formylcyclopropane-1-carboxylate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step 3 To a stirred suspension of tert-butyl 1-(hydroxymethyl)cyclopropane-1-carboxylate (0.16 g, 0.929 mmol) and sodium hydrogen carbonate (0.312 g, 3.72 mmol) in DCM (5.57 mL) at room temperature was added Dess-Martin periodinane (0.788 g, 1.86 mmol). The mixture was stirred at room temperature for 1 hour before it was quenched by the addition of a 1:1 mixture of saturated NaHCO3 solution and saturated Na2S2O3 solution. After stirring for an additional 1 hour the phases were separated and the aqueous phase was extracted into DCM (×2). Combined organic extracts were dried (Na2SO4), filtered and concentrated giving tert-butyl 1-formylcyclopropane-1-carboxylate which was used without further purification, 0.141 g.